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Compound of Interest

Compound Name:
(S)-3-(Thiophen-2-ylthio)butanoic

acid

Cat. No.: B137558 Get Quote

An In-depth Technical Guide to (S)-3-(Thiophen-2-ylthio)butanoic acid

Introduction
(S)-3-(Thiophen-2-ylthio)butanoic acid is a chiral organic compound featuring a thiophene

ring and a carboxylic acid functional group.[1] Its specific stereochemistry and the presence of

the thiophene moiety, a bioisostere of a benzene ring, make it a valuable building block in

medicinal chemistry and materials science.[2] This technical guide provides a comprehensive

overview of its chemical identifiers, physical properties, synthesis protocols, and applications,

with a focus on its role as a key intermediate in the development of enzyme inhibitors.[2]

Chemical Identifiers and Properties
The fundamental chemical identifiers and physical properties of (S)-3-(Thiophen-2-
ylthio)butanoic acid are summarized in the tables below for easy reference.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b137558?utm_src=pdf-interest
https://www.benchchem.com/product/b137558?utm_src=pdf-body
https://www.benchchem.com/product/b137558?utm_src=pdf-body
https://www.evitachem.com/product/evt-344143
https://www.benchchem.com/product/b137558
https://www.benchchem.com/product/b137558
https://www.benchchem.com/product/b137558?utm_src=pdf-body
https://www.benchchem.com/product/b137558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 133359-80-5[1][2][3][4][5]

IUPAC Name (3S)-3-(thiophen-2-ylsulfanyl)butanoic acid[1]

Molecular Formula C8H10O2S2[1][2]

InChI
InChI=1S/C8H10O2S2/c1-6(5-7(9)10)12-8-3-2-

4-11-8/h2-4,6H,5H2,1H3,(H,9,10)/t6-/m0/s1[1]

InChI Key SIFFRIHCTBGQTC-LURJTMIESA-N[1][2]

Canonical SMILES CC(CC(=O)O)SC1=CC=CS1[1]

Isomeric SMILES C--INVALID-LINK--SC1=CC=CS1[1]

Physicochemical Properties
Property Value

Molecular Weight 202.3 g/mol [1][2]

Density 1.30 g/cm³ (predicted)

Boiling Point ~354.6 °C (predicted)

pKa 4.25 (predicted)

Synthesis and Experimental Protocols
The synthesis of (S)-3-(Thiophen-2-ylthio)butanoic acid is primarily achieved through

methods that establish its specific stereochemistry. Below are detailed experimental protocols

for common synthetic routes.

Method 1: From (R)-(+)-β-methyl-β-propiolactone and 2-
Mercaptothiophene
This method involves the ring-opening of a chiral lactone by a thiolate.

Reaction: (R)-(+)-β-methyl-β-propiolactone + 2-Mercaptothiophene → (S)-3-(Thiophen-2-
ylthio)butanoic acid
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Experimental Protocol:

To a 25 mL round-bottomed flask under a nitrogen atmosphere, add 2-mercaptothiophene

(0.73 g, 6.29 mmol) dissolved in tetrahydrofuran (7 mL).

At 25°C, inject triethylamine (0.87 mL, 6.29 mmol) into the magnetically stirred solution and

stir for 10 minutes to facilitate salt formation.

Add (R)-(+)-β-methyl-β-propiolactone (0.54 g, 6.29 mmol) to the mixture in a single portion.

Continue stirring the reaction mixture at 25°C for approximately 3 hours.

Upon completion, remove the solvent using a rotary evaporator at 25°C.

Dilute the residue with ethyl acetate (10 mL) and water (10 mL).

Adjust the pH of the mixture to 2.0 using 5N hydrochloric acid.

Separate the aqueous and organic layers.

Dry the ethyl acetate layer over sodium sulfate and concentrate it on a rotary evaporator to

yield an oil.

Purify the crude product via silica gel chromatography (10% ethyl acetate/hexanes) to obtain

(S)-3-(2-thienylthio)butyric acid.[6]

Synthesis of (S)-3-(Thiophen-2-ylthio)butanoic acid.

Method 2: From (S)-3-bromobutanoic acid and
Thiophen-2-thiol
This synthetic route involves the nucleophilic substitution of a halide.

Reaction: (S)-3-bromobutanoic acid + Thiophen-2-thiol → (S)-3-(Thiophen-2-ylthio)butanoic
acid

Experimental Protocol: This reaction is typically carried out under basic conditions to

deprotonate the thiol, forming a thiolate nucleophile.
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Dissolve thiophen-2-thiol in an aprotic solvent such as dimethylformamide (DMF) or

tetrahydrofuran (THF).

Add a base, for example, sodium hydride or potassium carbonate, to the solution to generate

the thiolate.

Introduce (S)-3-bromobutanoic acid to the reaction mixture.

The reaction proceeds via an SN2 mechanism, where the thiolate displaces the bromide. To

obtain the (S)-enantiomer of the product, the (R)-enantiomer of the 3-halobutanoic acid

derivative is often used to account for the inversion of stereochemistry at the chiral center.[2]

Applications in Drug Development
(S)-3-(Thiophen-2-ylthio)butanoic acid is a significant intermediate in the synthesis of more

complex molecules, particularly in the field of medicinal chemistry.

Carbonic Anhydrase Inhibitors
Its primary application is as a precursor for the synthesis of carbonic anhydrase inhibitors.[2]

These are a class of pharmaceuticals used in the treatment of glaucoma and ocular

hypertension.[6] The compound is a key intermediate in the synthesis of drugs like

Dorzolamide.[5]

Role as an intermediate in drug synthesis.

Other Potential Applications
The structural features of (S)-3-(Thiophen-2-ylthio)butanoic acid also make it a candidate for

research in the development of other enzyme inhibitors and in the field of organic

semiconductors.[1]

Chemical Reactivity
(S)-3-(Thiophen-2-ylthio)butanoic acid can undergo several types of chemical reactions:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.
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Substitution: The thiophene ring is susceptible to electrophilic substitution reactions such as

halogenation or nitration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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